Cas no 1806048-38-3 (2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine)

2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine is a nitro-substituted pyridine derivative featuring a trifluoromethoxy group, which enhances its reactivity and stability in synthetic applications. The presence of hydroxyl and nitro functional groups makes it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty chemical synthesis. Its trifluoromethoxy moiety contributes to improved lipophilicity and metabolic resistance, making it valuable in designing bioactive compounds. The compound’s structural features allow for selective modifications, facilitating its use in heterocyclic chemistry and drug discovery. High purity and well-defined reactivity ensure consistent performance in complex organic transformations. Suitable for research and industrial applications requiring precise functional group manipulation.

2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine structure

1806048-38-3 structure

Product Name:2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine

CAS No:1806048-38-3

MF:C₇H₅F₃N₂O₄

MW:238.120812177658

CID:4829008

Update Time:2025-06-08

2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine
- Inchi： 1S/C7H5F3N2O4/c1-3-4(12(14)15)2-5(11-6(3)13)16-7(8,9)10/h2H,1H3,(H,11,13)
- InChI Key： CTAUVEQUEWMEJT-UHFFFAOYSA-N
- SMILES： FC(OC1=CC(=C(C)C(N1)=O)[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 405
XLogP3: 1.5
Topological Polar Surface Area: 84.2

2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029099332-1g	2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine	1806048-38-3	97%	1g	$1,445.30	2022-04-01

2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine (CAS: 1806048-38-3)

The compound 2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine (CAS: 1806048-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine with high purity and yield. Researchers have employed advanced catalytic methods and green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining efficiency. The compound's nitro and trifluoromethoxy functional groups are of particular interest, as they contribute to its reactivity and potential as a building block for more complex molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine exhibits moderate inhibitory effects on certain enzymatic targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential application in agrochemical research. Recent reports indicate that derivatives of 2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine may possess herbicidal or pesticidal properties, offering a new avenue for crop protection. Researchers are currently exploring structure-activity relationships to optimize these properties while minimizing environmental toxicity.

Despite these promising developments, challenges remain in the characterization and application of 2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine. Issues such as stability under physiological conditions and scalability of synthesis need to be addressed to facilitate its transition from laboratory research to practical applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles.

In conclusion, 2-Hydroxy-3-methyl-4-nitro-6-(trifluoromethoxy)pyridine (CAS: 1806048-38-3) represents an intriguing subject of study with multiple potential applications in medicine and agriculture. Continued research into its properties and derivatives will likely yield valuable insights and novel therapeutic or agrochemical agents in the coming years.